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Compound of Interest

Compound Name: H-Pro-Val-OH

Cat. No.: B1583113

An In-depth Technical Guide to H-Pro-Val-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for the dipeptide H-Pro-Val-OH,
also known as L-prolyl-L-valine. This information is critical for researchers and professionals
involved in proteomics, drug discovery, and development.

Physicochemical Data

The fundamental properties of H-Pro-Val-OH have been identified and are summarized in the
table below for clear and easy reference.

Parameter Value Reference
CAS Number 52899-09-9 [1][21[3]
Molecular Weight 214.26 g/mol [1112114]
Molecular Formula C10H18N203 [1][2]

Experimental Protocols

Detailed experimental protocols for the determination of the CAS number and molecular weight
are standardized procedures. The CAS number is assigned by the Chemical Abstracts Service
(CAS), a division of the American Chemical Society. The molecular weight is determined using
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techniques such as mass spectrometry, which separates ions based on their mass-to-charge
ratio.

Data Acquisition Workflow

The following diagram illustrates the logical workflow for identifying the physicochemical
properties of H-Pro-Val-OH.

Data Identification Process
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Figure 1: Workflow for retrieving H-Pro-Val-OH data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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